Cas no 168903-23-9 ((1S)-6-methoxy-2,3-dihydro-1H-inden-1-amine)

• Product Name: (1S)-6-methoxy-2,3-dihydro-1H-inden-1-amine
• CAS No: 168903-23-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD06762392
• CID: 905110
• PubChem ID: 9836453
• Update Time: 2025-06-08

(1S)-6-methoxy-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-6-METHOXY-2,3-DIHYDRO-1H-INDEN-1-AMINE
• (1S)-6-Methoxy-2,3-dihydro-1H-inden-1-amine
• (1S)-2,3-DIHYDRO-6-METHOXY-1H-INDEN-1-AMINE
• (1S)-6-METHOXYINDANYLAMINE
• (S)-6-METHOXY-INDAN-1-YLAMINE
• FT-0660227
• PB18777
• SureCN2463469
• CS-0055353
• P10410
• 168903-23-9
• CS-15847
• SCHEMBL2463469
• MFCD06762392
• AKOS015852091
• (1S)-6-methoxy-2,3-dihydro-1H-inden-1-amine

• MDL： MFCD06762392
• Inchi： 1S/C10H13NO/c1-12-8-4-2-7-3-5-10(11)9(7)6-8/h2,4,6,10H,3,5,11H2,1H3/t10-/m0/s1
• InChI Key： VYGIPIBKCOYHFK-JTQLQIEISA-N
• SMILES： O(C)C1C=CC2=C(C=1)[C@H](CC2)N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 2.34150

Additional information on (1S)-6-methoxy-2,3-dihydro-1H-inden-1-amine

Comprehensive Overview of (1S)-6-methoxy-2,3-dihydro-1H-inden-1-amine (CAS No. 168903-23-9)

(1S)-6-methoxy-2,3-dihydro-1H-inden-1-amine (CAS No. 168903-23-9) is a chiral amine derivative with a unique indane scaffold, widely recognized for its potential applications in pharmaceutical research and organic synthesis. The compound's stereospecificity, attributed to the (1S) configuration, makes it a valuable intermediate in the development of enantioselective drugs. Its structural features, including the 6-methoxy substituent and the dihydro-1H-inden core, contribute to its diverse reactivity and binding affinity, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for chiral building blocks like (1S)-6-methoxy-2,3-dihydro-1H-inden-1-amine has surged due to advancements in asymmetric synthesis and drug discovery. Researchers frequently search for "chiral indane derivatives" or "enantiopure amine synthesis" to explore novel pathways for neurodegenerative and cardiovascular drug candidates. The compound's CAS No. 168903-23-9 is often referenced in patent literature, highlighting its role in optimizing pharmacokinetic properties such as metabolic stability and blood-brain barrier penetration.

The 6-methoxy group in (1S)-6-methoxy-2,3-dihydro-1H-inden-1-amine enhances its electron-donating capacity, making it a subject of interest in photoredox catalysis—a hot topic in sustainable chemistry. Queries like "methoxy-substituted indane applications" or "green synthesis of chiral amines" reflect the intersection of this compound with eco-friendly methodologies. Additionally, its potential as a precursor for fluorescent probes aligns with the growing focus on bioimaging tools for diagnostic research.

From a synthetic perspective, CAS No. 168903-23-9 is often discussed in forums addressing "stereocontrolled amine functionalization" or "indane ring system modifications." The compound's rigid bicyclic structure offers steric control, a feature leveraged in catalysis and material science. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig, further expands its utility in constructing complex heterocycles—a key area in fragment-based drug design.

Regulatory and safety profiles of (1S)-6-methoxy-2,3-dihydro-1H-inden-1-amine are frequently queried, with terms like "chiral amine toxicity studies" or "indane derivative stability." While the compound is not classified as hazardous, proper handling protocols are emphasized in technical datasheets. Its stability under ambient conditions and solubility in common organic solvents (e.g., DCM, ethanol) facilitate its use in high-throughput screening—a critical step in modern drug discovery pipelines.

In summary, (1S)-6-methoxy-2,3-dihydro-1H-inden-1-amine (CAS No. 168903-23-9) embodies the convergence of stereochemistry, medicinal chemistry, and sustainable synthesis. Its relevance to trending topics like "AI-driven molecular design" and "catalysis in drug development" ensures its continued prominence in scientific literature. As research evolves, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative chemical strategies.